N-(2,4-dimethoxyphenyl)-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide
• InChI: InChI=1S/C20H21NO4/c1-12-7-13(2)20-14(11-25-18(20)8-12)9-19(22)21-16-6-5-15(23-3)10-17(16)24-4/h5-8,10-11H,9H2,1-4H3,(H,21,22)
• InChI Key: BLXKOFJYIHVLCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)OC=C2CC(=O)NC3=C(C=C(C=C3)OC)OC)C
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide, also known as DMBA-N-oxide, is a synthetic compound that has gained significant attention in scientific research. This compound is widely used in various fields of research, including cancer research, neurology, and pharmacology. DMBA-N-oxide is known for its unique chemical structure and potent biological activity, which makes it an essential tool for studying various biological processes.

Mechanism of Action

N-(2,4-dimethoxyphenyl)-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide exerts its biological effects by inducing DNA damage and oxidative stress. This compound is metabolized in the liver to form reactive intermediates that covalently bind to DNA, leading to the formation of DNA adducts. These adducts can cause mutations and chromosomal aberrations, leading to the development of cancer. Moreover, this compound can induce the production of reactive oxygen species, which can damage cellular components and lead to cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce a wide range of biochemical and physiological effects. This compound can induce cell cycle arrest, apoptosis, and autophagy in various cell types. Moreover, this compound can alter the expression of various genes involved in cell proliferation, DNA repair, and apoptosis. This compound can also induce inflammation and oxidative stress, leading to tissue damage and dysfunction.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide has several advantages for laboratory experiments. This compound is readily available and can be synthesized with high purity and yield. Moreover, this compound is a potent carcinogen that can induce tumors in various animal models, making it an essential tool for studying the mechanisms of carcinogenesis. However, this compound has some limitations. This compound is highly toxic and carcinogenic, making it challenging to handle and dispose of safely. Moreover, this compound can induce a wide range of non-specific effects, making it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the use of N-(2,4-dimethoxyphenyl)-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide in scientific research. One potential direction is the development of new therapeutic strategies for cancer treatment based on the mechanisms of this compound-induced carcinogenesis. Moreover, this compound can be used to study the effects of environmental pollutants on cancer development and to develop new strategies for environmental protection. Additionally, this compound can be used to study the effects of oxidative stress on cellular function and to develop new strategies for oxidative stress management.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide has been extensively used in scientific research, particularly in the field of cancer research. This compound is a potent carcinogen that induces tumors in various animal models. This compound is widely used to study the mechanisms of carcinogenesis and to develop new therapeutic strategies for cancer treatment. Moreover, this compound has been used to study the effects of environmental pollutants on cancer development.